Cas no 150639-34-2 (Oxazole,2,2'-methylenebis[4,5-dihydro-4-phenyl-, (4R,4'R)-)

• Product Name: Oxazole,2,2'-methylenebis[4,5-dihydro-4-phenyl-, (4R,4'R)-
• CAS No: 150639-34-2
• MF: C₁₉H₁₈N₂O₂
• MW: 306.358424663544
• CID: 99827
• PubChem ID: 1268081
• Update Time: 2025-07-15

Oxazole,2,2'-methylenebis[4,5-dihydro-4-phenyl-, (4R,4'R)- Chemical and Physical Properties

Names and Identifiers

• 1,2-d]oxazole]
• 2,2'-methylene-b
• 2,2'-methylenebis[(4R)-4-phenyl]-4,5-dihydro-2-oxazole
• 2,2'-methylenebis[(4R)-4-phenyl-4,5-dihydro-2-oxazole]
• 2,2'-methylenebis[(4S)-4-phenyl-2-oxazoline]
• 467073_ALDRICH
• Bis((3aS,8aR)-8,8a-dihydro-3aH-indeno[1,2-d]oxazol-2-yl)methane
• bis((3aS,8aR)-8,8a-dihydro-indeno[1,2-d]oxazol-2-yl)methane
• bis((R)-4-phenyl-4,5-dihydrooxazol-2-yl)methane
• CTK8B1014
• (R,R)-2,2'-METHYLENEBIS(4-PHENYL-2-OXAZOLINE)
• (4R,4'R)-2,2'-methylenebis[4,5-dihydro-4-phenyl-Oxazole
• (4R)-4-phenyl-2-[[(4R)-4-phenyl-4,5-dihydro-1,3-oxazol-2-yl]methyl]-4,5-dihydro-1,3-oxazole
• SCHEMBL248238
• E76044
• (R,R)-2,2-Methylenebis(4-phenyl-2-oxazoline)
• MFCD00978440
• J-006123
• 150639-34-2
• Oxazole, 2,2'-methylenebis[4,5-dihydro-4-phenyl-, (4R,4'R)-
• Bis(cis-4-phenyl-4,5-dihydrooxazol-2-yl)methane
• (R,R)-2,2/'-METHYLENEBIS(4-PHENYL-2-OXAZOLINE)
• 188255-27-8
• (4R,4'R)-2,2'-methylenebis[4,5-dihydro-4-phenyloxazole]
• CS-0093230
• BS-49402
• 4-phenyl-2-[(4-phenyl-4,5-dihydro-1,3-oxazol-2-yl)methyl]-4,5-dihydro-1,3-oxazole
• DB-369880
• (4R)-4-PHENYL-2-{[(4R)-4-PHENYL-4,5-DIHYDRO-1,3-OXAZOL-2-YL]METHYL}-4,5-DIHYDRO-1,3-OXAZOLE
• Oxazole,2,2'-methylenebis[4,5-dihydro-4-phenyl-, (4R,4'R)-

• Inchi： 1S/C19H18N2O2/c1-3-7-14(8-4-1)16-12-22-18(20-16)11-19-21-17(13-23-19)15-9-5-2-6-10-15/h1-10,16-17H,11-13H2/t16-,17-/m0/s1
• InChI Key： IUFHJPXOLHSJTC-IRXDYDNUSA-N
• SMILES： O1C(CC2=N[C@H](C3C=CC=CC=3)CO2)=N[C@H](C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 306.13694
• Monoisotopic Mass: 306.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 43.2Ų

Experimental Properties

• PSA: 43.18
• LogP: 2.58770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Oxazole,2,2'-methylenebis[4,5-dihydro-4-phenyl-, (4R,4'R)-

Recent Advances in the Study of Oxazole,2,2'-methylenebis[4,5-dihydro-4-phenyl-, (4R,4'R)- (CAS: 150639-34-2) in Chemical Biology and Pharmaceutical Research

The compound Oxazole,2,2'-methylenebis[4,5-dihydro-4-phenyl-, (4R,4'R)- (CAS: 150639-34-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The following sections provide a comprehensive overview of recent studies, highlighting key advancements and future directions.

Recent studies have elucidated the stereospecific synthesis of Oxazole,2,2'-methylenebis[4,5-dihydro-4-phenyl-, (4R,4'R)-, emphasizing its chiral centers and their role in biological interactions. Researchers have developed novel catalytic methods to achieve high enantiomeric purity, which is critical for its pharmacological efficacy. The compound's unique oxazole ring system has been shown to interact with various biological targets, including enzymes and receptors involved in inflammatory and oncogenic pathways. These interactions suggest its potential as a scaffold for designing new therapeutic agents.

In vitro and in vivo studies have demonstrated the compound's promising bioactivity. For instance, Oxazole,2,2'-methylenebis[4,5-dihydro-4-phenyl-, (4R,4'R)- has exhibited potent anti-inflammatory effects by inhibiting key cytokines such as TNF-α and IL-6. Additionally, its ability to modulate specific kinase pathways has sparked interest in its application as an anticancer agent. Recent preclinical trials have shown reduced tumor growth in models of breast and lung cancer, with minimal off-target effects, underscoring its therapeutic potential.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Researchers are exploring structural modifications and formulation strategies to enhance its drug-like characteristics. Collaborative efforts between academic and industrial laboratories are underway to accelerate its transition from bench to bedside. The integration of computational modeling and high-throughput screening is expected to further refine its therapeutic profile.

In conclusion, Oxazole,2,2'-methylenebis[4,5-dihydro-4-phenyl-, (4R,4'R)- (CAS: 150639-34-2) represents a promising candidate for drug development, with its multifaceted biological activities and synthetic versatility. Continued research is essential to fully unlock its potential and address existing limitations. This brief underscores the importance of interdisciplinary collaboration in advancing our understanding and application of this compound in modern medicine.